Cas no 1248495-07-9 ((3-chloro-4-fluorophenyl)methyl(2-methylbutyl)amine)

(3-chloro-4-fluorophenyl)methyl(2-methylbutyl)amine is a specialized organic compound with a distinct chloro-fluoro substituent pattern on the phenyl ring. This compound exhibits unique physical and chemical properties, making it valuable in various synthetic applications. Its structure allows for versatile reactivity, facilitating the synthesis of complex organic molecules. The presence of both chloro and fluoro groups enhances the compound's stability and selectivity in chemical reactions.
(3-chloro-4-fluorophenyl)methyl(2-methylbutyl)amine structure
1248495-07-9 structure
Product Name:(3-chloro-4-fluorophenyl)methyl(2-methylbutyl)amine
CAS No:1248495-07-9
MF:C12H17ClFN
MW:229.721485853195
CID:5157983
PubChem ID:62538415
Update Time:2025-07-28

(3-chloro-4-fluorophenyl)methyl(2-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

    • [(3-Chloro-4-fluorophenyl)methyl](2-methylbutyl)amine
    • n-(3-Chloro-4-fluorobenzyl)-2-methylbutan-1-amine
    • Benzenemethanamine, 3-chloro-4-fluoro-N-(2-methylbutyl)-
    • (3-chloro-4-fluorophenyl)methyl(2-methylbutyl)amine
    • Inchi: 1S/C12H17ClFN/c1-3-9(2)7-15-8-10-4-5-12(14)11(13)6-10/h4-6,9,15H,3,7-8H2,1-2H3
    • InChI Key: IJZLTHKABAHGLZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CNCC(C)CC)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 177
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12

(3-chloro-4-fluorophenyl)methyl(2-methylbutyl)amine Pricemore >>

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